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Compound of Interest

(2-Methylmorpholin-2-
Compound Name:
yl)methanamine

Cat. No.: B13497639

Get Quote

Executive Summary & Structural Analysis

Compound: (2-Methylmorpholin-2-yl)methanamine CAS: 1006727-36-1 (Generic/Analogous
reference) or 159909-66-1 (Salt forms) Formula: C6H14N20 Core Feature: Quaternary carbon
at position 2 (C2).[1]

Strategic Importance in Drug Discovery

Unlike the common (4-Methylmorpholin-2-yl)methanamine (where the methyl is on the
nitrogen), the 2-methyl analog possesses a quaternary stereocenter. This substitution pattern
blocks metabolic oxidation at the C2 position and prevents racemization, a critical
"performance"” advantage over non-quaternary morpholine scaffolds. However, this quaternary
center eliminates the characteristic C2-methine proton signal, requiring a modified assignment

strategy.

Structural Isomer Comparison
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) Alternative: (4-
Target: (2-Methylmorpholin- _
Feature ) Methylmorpholin-2-
2-yl)methanamine _
yl)methanamine

C-Methyl: Attached to C2

Methyl Group N-Methyl: Attached to N4.
(Quaternary).

Methyl Shift ~1.0-1.2 ppm (Singlet). ~2.2-2.3 ppm (Singlet).[2]

C2 Proton Absent (Quaternary C). Present (Methine, Multiplet).

Stereostability High (Quaternary center). Moderate (Tertiary C-H acidic).

Experimental Methodology
Sample Preparation Protocol

To ensure high-resolution data and prevent aggregation, follow this self-validating protocol.
e Solvent Selection:

o Free Base: Use CDCI3 (99.8% D) + 0.03% TMS. Why: Maximizes solubility and spectral
dispersion of the ring protons.

o HCI Salt: Use DMSO-d6 or D20. Why: Salts are insoluble in chloroform. DMSO-d6 allows
observation of exchangeable ammonium protons (

), while D20 eliminates them to simplify the aliphatic region.
o Concentration: Prepare a 10-15 mM solution (approx. 2 mg in 0.6 mL).

o Caution: Over-concentration (>50 mM) can cause line broadening due to viscosity and
intermolecular H-bonding of the primary amine.

e Shimming: Ensure linewidth of TMS < 0.5 Hz. The methyl singlet at C2 serves as an internal
resolution check (should be a sharp singlet, not split).

Spectral Characterization & Assignment Logic
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The Assignment Workflow

The following logic flow ensures unambiguous identification of the quaternary center,
distinguishing it from regioisomers.

Start: Acquire 1H NMR

Analyze Methyl Signal
(1.0-1.2 ppm)

Is it a Singlet?

Yes (~1.1 ppm) No (Doublet)

No (Doublet): Wrong Isomer No (Singlet @ 2.2ppm):
(e.g., 3-Methyl) N-Methyl Isomer

Yes: C-Methyl (Quaternary C2)

Run HSQC Spectrum

Verify C2 Quaternary:
No HSQC correlation at C2

Identify CH2-NH2:
Look for AB System
(~2.6-2.8 ppm)

Confirmed Structure:

(2-Methylmorpholin-2-yl)methanamine
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Caption: Logic flow for distinguishing the quaternary C2-methyl scaffold from N-methyl or C3-
methyl isomers.

Detailed Signal Analysis (CDCI3, 400 MHz)
Region A: The Diagnostic Methyl Group (1.0 - 1.2 ppm)
» Signal: Sharp Singlet (3H).

¢ Assignment: C2-CHS3.

 Significance: This singlet is the primary confirmation of the quaternary center. If this signal
appears as a doublet, the methyl is likely at C3 or C5. If it appears at 2.2 ppm, it is an N-
methyl group.

Region B: The Exocyclic Amine Methylene (2.6 — 2.8 ppm)
» Signal: AB System (Pair of doublets) or Singlet (depending on resolution).

e Assignment: -CH2-NH2.

e Mechanistic Insight: Because C2 is a chiral center (even in racemic mixtures, the molecule is
chiral), the two protons on the exocyclic methylene are diastereotopic. They are magnetically
non-equivalent and typically appear as an AB quartet (

Hz). This splitting is a hallmark of the rigid quaternary center.

Region C: The Morpholine Ring (2.8 — 3.8 ppm)

The ring protons display complex second-order coupling due to the fixed chair conformation.

e C3-H (Adjacent to Quaternary C2): These protons often appear as distinct doublets or
doublets of doublets (approx 2.7 and 3.0 ppm) with large geminal coupling (

Hz). They lack the vicinal coupling to C2-H found in standard morpholines, simplifying their
pattern.
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e C5-H & C6-H (Ether Region): The protons adjacent to oxygen (C6) appear downfield (3.6 —

3.8 ppm), while the N-adjacent protons (C5) are upfield (2.8 — 3.0 ppm).

Comparative Performance: Solvent Effects

The choice of solvent drastically alters the appearance of the exchangeable protons and the

resolution of the diastereotopic signals.

Parameter Chloroform-d (CDCI3) DMSO-d6
) Routine characterization of Analysis of HCI Salts / Polar
Primary Use T
Free Base. derivatives.
] Broad singlet (~1.5 ppm), often  Distinct broad peak (~3-8 ppm
NH2 Signal o ] )
invisible or merged with water. depending on salt form).
] ] Medium: Viscosity broadens
_ High: Excellent separation of _ _ _
Resolution ) ] multiplets; H-bonding shifts
diastereotopic protons. _
signals.
C2-Me Shift 1.05 ppm. 1.00 ppm.

Recommendation

Preferred for Structure

Validation.

Preferred for Salt

Stoichiometry Analysis.

Reference Data Table (Predicted)

Note: Values are based on chemometric prediction algorithms for the free base in CDCI3.
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Shift ( Coupling (
Position Group Multiplicity Integral
ppm) Hz)
C2-Me -CH3 1.05 Singlet 3H -
Exocyclic -CH2-NH2 2.62,2.75 AB Quartet 2H
Ring C3 N-CH2-C(q) 2.68, 2.85 Doublets 2H
_ N-CH2-CH2- _
Ring C5 o 2.90-3.05 Multiplet 2H Complex
_ O-CH2-CH2- _
Ring C6 N 3.60-3.75 Multiplet 2H Complex
Amine -NH2 1.40 Broad Singlet  2H -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [1H NMR Characterization Guide: (2-Methylmorpholin-2-
yl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13497639/docs#1h-nmr-characterization-guide-2-
methylmorpholin-2-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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